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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic

composition of iridium (Ir). It is designed to serve as a core reference for researchers,

scientists, and professionals in drug development who require detailed and accurate data on

this element. The guide includes tabulated quantitative data, in-depth experimental

methodologies for isotopic analysis, and a visualization of a relevant experimental workflow.

Natural Abundance and Stable Isotopes of Iridium
Iridium, with the atomic number 77, is a dense, corrosion-resistant transition metal of the

platinum group. In its natural state, iridium is composed of two stable isotopes: ¹⁹¹Ir and ¹⁹³Ir.[1]

[2] The more abundant of the two is ¹⁹³Ir.[1] The standard atomic weight of iridium is

approximately 192.217 u.

Table 1: Natural Abundance and Properties of Stable Iridium Isotopes

Isotope Atomic Mass (u) Natural Abundance (%)

¹⁹¹Ir 190.96059 37.3

¹⁹³Ir 192.96292 62.7

Data sourced from multiple consistent references.[1][3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8735936?utm_src=pdf-interest
https://www.researchgate.net/publication/318913099_Determination_of_the_isotopic_composition_of_iridium_using_MC-ICPMS
https://www.thermofisher.com/us/en/home/industrial/mass-spectrometry/isotope-ratio-mass-spectrometry-irms/multicollector-mc-icp-ms.html
https://www.researchgate.net/publication/318913099_Determination_of_the_isotopic_composition_of_iridium_using_MC-ICPMS
https://www.researchgate.net/publication/318913099_Determination_of_the_isotopic_composition_of_iridium_using_MC-ICPMS
https://ares.jsc.nasa.gov/research/laboratories/mc-icp-ms.html
https://m.youtube.com/watch?v=4Uzma1GY8nY
https://www.youtube.com/watch?v=eZ7AQGnp9bM
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8735936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Radioisotopes of Iridium
In addition to its stable isotopes, numerous radioactive isotopes of iridium have been

synthesized, with mass numbers ranging from 164 to 205.[6] The most stable of these

radioisotopes is ¹⁹²Ir, which has a half-life of 73.83 days and is utilized in applications such as

brachytherapy for cancer treatment and industrial radiography.[1][7][8] Another notable long-

lived isomer is ¹⁹²ᵐ²Ir, with a half-life of 241 years.[6] Most other iridium radioisotopes have

significantly shorter half-lives, often less than a day.[6]

Table 2: Selected Radioisotopes of Iridium and their Properties

Isotope Half-Life Primary Decay Mode(s)

¹⁹⁰Ir 11.78 d Electron Capture (EC)

¹⁹²Ir 73.83 d β⁻

¹⁹²ᵐ²Ir 241 y Isomeric Transition (IT)

¹⁹⁴Ir 19.15 h β⁻

¹⁹⁵Ir 2.5 h β⁻

This table presents a selection of commonly referenced radioisotopes and does not represent

an exhaustive list.

Experimental Protocol: Determination of Iridium
Isotopic Abundance by MC-ICP-MS
The precise determination of the isotopic abundance of iridium is crucial for various scientific

applications. The current state-of-the-art method for this purpose is Multicollector Inductively

Coupled Plasma Mass Spectrometry (MC-ICP-MS).[1][6] This technique offers high precision

and accuracy in isotope ratio measurements.

Principle
MC-ICP-MS utilizes an inductively coupled plasma source to ionize the iridium sample. The

resulting ions are then accelerated and passed through a magnetic sector, which separates
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them based on their mass-to-charge ratio. Multiple detectors (Faraday cups) simultaneously

collect the ion beams of the different isotopes, allowing for the precise measurement of their

ratios.

Methodology
A detailed experimental protocol for the determination of iridium isotopic composition using MC-

ICP-MS is outlined below, based on established methodologies.[1][6]

1. Sample Preparation:

Iridium-containing samples are first chemically purified to remove any matrix elements that

could cause isobaric interferences.

The purified iridium is then dissolved in a suitable acid, typically hydrochloric acid (HCl), to

create a sample solution.

2. Instrumental Setup:

A high-resolution multicollector inductively coupled plasma mass spectrometer is used.

The instrument is configured to simultaneously measure the ion beams of ¹⁹¹Ir and ¹⁹³Ir using

Faraday cups.

3. Mass Bias Correction:

Instrumental mass fractionation (mass bias) is a significant effect in MC-ICP-MS that needs

to be corrected for accurate isotope ratio measurements.

A regression model is employed for mass bias correction. This involves using certified

isotopic reference materials of other elements as primary calibrators. Commonly used

standards for this purpose include NIST SRM 997 (thallium) and NIST SRM 989 (rhenium).

[1][6]

To induce a measurable drift in mass bias over a shorter time frame, the plasma's

radiofrequency (RF) power can be incrementally increased during the measurement

sessions.[1][6]
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4. Data Acquisition:

The sample solution is introduced into the plasma.

The ion signals for ¹⁹¹Ir and ¹⁹³Ir are measured simultaneously over a series of short

measurement sessions (e.g., 10-30 minutes).[1][6]

The process is repeated multiple times to ensure statistical robustness of the data.

5. Data Analysis:

The measured isotope ratios are corrected for mass bias using the data obtained from the

isotopic standards and the regression model.

The corrected isotope ratios are then used to calculate the absolute isotopic abundances

and the atomic weight of iridium.

Application Workflow: Iridium Isotope Tag-Assisted
LC-MS for Metabolomics
The unique isotopic signature of iridium can be leveraged in advanced analytical techniques.

One such application is the use of iridium-containing tags for the sensitive and accurate

quantification of metabolites, such as fatty acids, in biological samples using Liquid

Chromatography-Mass Spectrometry (LC-MS).[9]

The following Graphviz diagram illustrates the experimental workflow for this method.

Sample Preparation

Derivatization LC-MS Analysis Data Processing & Quantification

Biological Sample (e.g., Serum) Lipid Extraction Fatty Acid Isolation

Derivatization ReactionIridium-Encoded Amine (Ir-NH2) Liquid Chromatography Separation Electrospray Ionization Mass Spectrometry (ESI-MS) Isotope Pattern Recognition (¹⁹¹Ir/¹⁹³Ir) Quantification of Fatty Acids
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Caption: Workflow for Iridium Isotope Tag-Assisted LC-MS.

This workflow demonstrates how the natural isotopic abundance of iridium provides a unique

signature for identifying and quantifying molecules of interest in complex biological matrices.

The distinct 37.3% to 62.7% ratio of ¹⁹¹Ir to ¹⁹³Ir in the derivatizing agent allows for the clear

identification of tagged analytes from the background noise in the mass spectrum, thereby

enhancing the sensitivity and accuracy of the quantification.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Multicollector ICP-MS (MC ICPMS) | Thermo Fisher Scientific - US [thermofisher.com]

3. ARES | Research | Laboratories | Multi Collector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS) [ares.jsc.nasa.gov]

4. m.youtube.com [m.youtube.com]

5. youtube.com [youtube.com]

6. Determination of the Isotopic Composition of Iridium Using Multicollector-ICPMS -
PubMed [pubmed.ncbi.nlm.nih.gov]

7. pubs.acs.org [pubs.acs.org]

8. Thermal Ionization Mass Spectrometry (TIMS) | Thermo Fisher Scientific - US
[thermofisher.com]

9. Iridium Isotope Tag-Assisted LC-MS Method for Global Profiling and Quantification of
Nonvolatile Serum Fatty Acids in Nonalcoholic Fatty Liver Mice - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Natural Abundance and
Isotopes of Iridium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8735936#natural-abundance-and-isotopes-of-iridium]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b8735936?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/40150933/
https://www.benchchem.com/product/b8735936?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/318913099_Determination_of_the_isotopic_composition_of_iridium_using_MC-ICPMS
https://www.thermofisher.com/us/en/home/industrial/mass-spectrometry/isotope-ratio-mass-spectrometry-irms/multicollector-mc-icp-ms.html
https://ares.jsc.nasa.gov/research/laboratories/mc-icp-ms.html
https://ares.jsc.nasa.gov/research/laboratories/mc-icp-ms.html
https://m.youtube.com/watch?v=4Uzma1GY8nY
https://www.youtube.com/watch?v=eZ7AQGnp9bM
https://pubmed.ncbi.nlm.nih.gov/28777540/
https://pubmed.ncbi.nlm.nih.gov/28777540/
https://pubs.acs.org/doi/pdf/10.1021/acs.analchem.7b02206
https://www.thermofisher.com/us/en/home/industrial/mass-spectrometry/isotope-ratio-mass-spectrometry-irms/thermal-ionization-mass-spectrometry-tims.html
https://www.thermofisher.com/us/en/home/industrial/mass-spectrometry/isotope-ratio-mass-spectrometry-irms/thermal-ionization-mass-spectrometry-tims.html
https://pubmed.ncbi.nlm.nih.gov/40150933/
https://pubmed.ncbi.nlm.nih.gov/40150933/
https://pubmed.ncbi.nlm.nih.gov/40150933/
https://www.benchchem.com/product/b8735936#natural-abundance-and-isotopes-of-iridium
https://www.benchchem.com/product/b8735936#natural-abundance-and-isotopes-of-iridium
https://www.benchchem.com/product/b8735936#natural-abundance-and-isotopes-of-iridium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8735936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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